Cas no 12561-67-0 (Copper,bis(L-histidinato-kN,kN3,kO)- (9CI))

• Product Name: Copper,bis(L-histidinato-kN,kN3,kO)- (9CI)
• CAS No: 12561-67-0
• MF: C₁₂H₁₆CuN₆O₄
• MW: 371.839242935181
• CID: 98654
• PubChem ID: 151722
• Update Time: 2025-04-18

Copper,bis(L-histidinato-kN,kN3,kO)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Copper,bis(L-histidinato-kN,kN3,kO)- (9CI)
• copper bis(histidinate)
• copper,(2S)-2-amino-3-(1H-imidazol-5-yl)propanoate
• Copper bishistidinate
• copper(2+) bis[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoate]
• copper(2+) bis[2-amino-3-(1H-imidazol-5-yl)propanoate]
• Copper, bis(L-histidinato-N,N3,O)-
• Cu(His)2
• 9078K3MO9U
• Copper, bis(L-histidinato-kappaN,kappaO)-
• L-Histidine, copper(2+) salt (2:1)
• Copper histidinate
• UNII-9078K3MO9U
• Copper, bis(l-histidinato)-
• Copper, bis(L-histidinato-N,O)-
• 13870-80-9
• Copper Histidine
• Bis(L-histidinato-N,O)copper
• Bishistidine copper(II) salt
• copper;(2S)-2-amino-3-(1H-imidazol-5-yl)propanoate
• COPPER, BIS(L-HISTIDINATO-.KAPPA.N,.KAPPA.O)-
• DTXSID30154803
• SCHEMBL895831
• Q27271298
• J1.412.545K
• 12561-67-0

• Inchi： 1S/2C6H9N3O2.Cu/c2*7-5(6(10)11)1-4-2-8-3-9-4;/h2*2-3,5H,1,7H2,(H,8,9)(H,10,11);/q;;+2/p-2/t2*5-;/m00./s1
• InChI Key： UUYDYUZBCIHUFZ-MDTVQASCSA-L
• SMILES： [Cu+2].[O-]C([C@H](CC1=CN=CN1)N)=O.[O-]C([C@H](CC1=CN=CN1)N)=O

Computed Properties

• Exact Mass: 371.052904
• Monoisotopic Mass: 371.052904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190

Experimental Properties

• Boiling Point: 458.9°C at 760 mmHg
• Flash Point: 231.3°C